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Compound of Interest

(R)-2-ethylpiperazine
dihydrochloride

Cat. No.: B585899

Compound Name:

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves as a literature review on (R)-2-ethylpiperazine dihydrochloride.
Despite a comprehensive search of scientific databases and patent literature, it is crucial to
note that detailed information regarding the synthesis, biological activity, and specific
experimental protocols for this particular chiral compound is exceptionally limited. This
document summarizes the available data and highlights the significant gaps in the current
scientific landscape.

Chemical and Physical Properties

(R)-2-ethylpiperazine dihydrochloride is the dihydrochloride salt of the (R)-enantiomer of 2-
ethylpiperazine. Basic chemical information has been aggregated from various chemical
suppliers and databases.

Table 1: Physicochemical Properties of (R)-2-Ethylpiperazine Dihydrochloride and Related
Compounds
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(R)-2- . . 2-Ethylpiperazine
. . 2-Ethylpiperazine . .
Property Ethylpiperazine Dihydrochloride
. . (Parent Compound) .

Dihydrochloride (Racemic)
CAS Number 438050-07-8[1] 13961-37-0[2] 438050-52-3[3]
Molecular Formula CeH16CI2N2 CeH14N2[4] CeH16CI2N2
Molecular Weight 187.11 g/mol 114.19 g/mol [4] 187.11 g/mol
Physical Form Solid[1] Liquid[2] Solid

Typically =295%

Purity (supplier dependent) Varies by supplier Varies by supplier
[1]

Storage Temperature Room Temperature[1] Not specified Not specified
VCKAKBROIJTVJI- DXOHZOPKNFZZAD- VCKAKBROIJTVJI-

INChl Key

QYCVXMPOSA-NI[1] UHFFFAOYSA-N[4] UHFFFAOYSA-N

Synthesis

Detailed, peer-reviewed experimental protocols for the specific synthesis of (R)-2-
ethylpiperazine dihydrochloride were not found in the public domain. General methods for
the synthesis of piperazine derivatives are available, which could theoretically be adapted for
the synthesis of this compound. These methods often involve the cyclization of appropriate
diamine precursors. For instance, one general approach involves the reaction of an ester with a
substituted ethylenediamine. Another common method is the cyclization of a bis(2-
chloroethyl)amine derivative with a primary amine.

A patent for the preparation of piperazine compounds and their hydrochloride salts exists,
which describes general processes that could potentially be adapted.[5] However, this patent
does not specifically mention the synthesis of the (R)-2-ethylpiperazine enantiomer.

To obtain the specific (R)-enantiomer, a chiral synthesis strategy would be required. This could
involve the use of a chiral starting material, a chiral auxiliary, or a chiral catalyst. Alternatively, a
racemic mixture of 2-ethylpiperazine could be synthesized and then resolved into its
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constituent enantiomers using techniques such as chiral chromatography or diastereomeric salt
formation.

Biological Activity and Mechanism of Action

There is a significant lack of published data on the specific biological activities of (R)-2-
ethylpiperazine dihydrochloride. The broader class of piperazine derivatives is known to
exhibit a wide range of pharmacological effects, including but not limited to, antimicrobial, anti-
inflammatory, anticancer, and central nervous system activities.[6][7][8][9]

The piperazine scaffold is a common feature in many approved drugs, acting on various
biological targets.[8] For example, some piperazine-containing compounds are known to be
agonists or antagonists of neurotransmitter receptors such as serotonin and dopamine
receptors.

Without specific studies on (R)-2-ethylpiperazine dihydrochloride, any discussion of its
potential biological activity or mechanism of action would be purely speculative and based on
the activities of structurally related compounds. No quantitative data such as ICso or Ki values
for (R)-2-ethylpiperazine dihydrochloride were found in the reviewed literature.

Experimental Protocols

A critical deficiency in the available literature is the absence of detailed experimental protocols
involving (R)-2-ethylpiperazine dihydrochloride. This includes a lack of information on:

» Analytical Methods: No specific analytical methods for the quantification or characterization
of (R)-2-ethylpiperazine dihydrochloride in biological matrices or other samples were
found.

 Invitro and in vivo assays: No published studies detailing the use of this compound in any
biological assays were identified.

Logical Relationships and Workflows

Given the absence of experimental data and defined biological pathways for (R)-2-
ethylpiperazine dihydrochloride, it is not possible to construct the requested Graphviz
diagrams for signaling pathways or experimental workflows. A generalized workflow for the
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potential investigation of this compound is presented below as a logical representation of a
standard drug discovery process.

Synthesis and Characterization

Chiral Synthesis or Racemic Resolution

:

Purification (e.g., Crystallization, Chromatography)

;

Structural Characterization (NMR, MS, etc.)

BiologicallScreening

In Vitro Screening (Target-based or Phenotypic)

y

Hit Identification

Lead Optimization

Structure-Activity Relationship (SAR) Studies

;

ADMET Profiling

In VivolStudies

Animal Models of Disease

:

Toxicology Studies

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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